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Compound of Interest

3-Bromo-5-fluoro-2-
Compound Name:

isopropoxyphenylboronic acid

Cat. No.: B1284241

Technical Guide: 3-Bromo-5-fluoro-2-
iIsopropoxyphenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available purity and specification data for 3-
Bromo-5-fluoro-2-isopropoxyphenylboronic acid, a key building block in contemporary
chemical synthesis. Due to the proprietary nature of commercial chemical production, detailed
experimental protocols for synthesis, purification, and specific analytical methods are not
extensively published. This document compiles and presents the typical specifications available
from commercial suppliers.

Chemical Identity and Properties

Table 1: General Specifications
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Parameter Value Reference
CAS Number 352534-84-0 [1]
Molecular Formula CoH11BBrFOs [1]
Molecular Weight 276.9 g/mol [1]
Appearance Solid [1]
Melting Point 63-68 °C [1]

Purity and Composition

Commercial grades of 3-Bromo-5-fluoro-2-isopropoxyphenylboronic acid are typically
offered at a high purity level, suitable for most research and development applications.

Table 2: Purity Specifications from Representative Suppliers

Supplier Category Purity Specification Analytical Method
Research Chemicals Supplier N

A >98% Not Specified
Research Chemicals Supplier ) N

B min 98% Not Specified

Bulk Chemical Supplier 98% Min. Not Specified

While specific impurity profiles are not publicly available, potential impurities could include
starting materials from the synthesis, by-products from incomplete reactions, or degradation
products. Common impurities in boronic acids can include the corresponding boronic anhydride
(boroxine) or deboronated species.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis, purification, and analysis of this
specific compound are not available in the public domain. However, general methodologies for
the quality control of boronic acids can be described.
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General Purity Determination by High-Performance
Liquid Chromatography (HPLC)

A general approach for assessing the purity of boronic acid derivatives by HPLC would involve
a reverse-phase method.

Column: C18 stationary phase

» Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate or formic acid) and
an organic solvent (e.g., acetonitrile or methanol).

» Detection: UV detection at a wavelength determined by the UV absorbance profile of the
compound.

o Quantification: Purity is typically determined by the area percentage of the main peak relative
to the total peak area.

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

The identity and structure of 3-Bromo-5-fluoro-2-isopropoxyphenylboronic acid can be
confirmed using H NMR, 3C NMR, °F NMR, and 1B NMR spectroscopy. While a specific
spectrum for this compound is not publicly available, the expected chemical shifts and coupling
constants can be predicted based on its structure.

Quality Control Workflow

The following diagram illustrates a generalized workflow for the quality control of a boronic acid
derivative like 3-Bromo-5-fluoro-2-isopropoxyphenylboronic acid, from raw material to final
product.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1284241?utm_src=pdf-body
https://www.benchchem.com/product/b1284241?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Synthesis and Purification

Raw Material QC

Chemical Synthesis

\
\
(Reaction Work-up & Crude Isolatior)

\

/

\
\
\
\

Gurification (e.g., Recrystallization, ChromatographyD

Quality C

bntrol Analysis

Analytical Methods

/

\
\
\
\

\
\
\
\
\
!
1
1
|
|
|
|
1

I

1

|

(Final Product Analysis)

Qn-Process Control (e.g., TLC, HPLC))

Purity (HPLC/GC) Identity (NMR)

Specification Check

[\

Meets Specs \Fails Specs

Release

Final Prodyct

Reject/Reprocess

Click to download full resolution via product page

Caption: Generalized Quality Control Workflow for Boronic Acid Derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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